Cas no 1261730-89-5 (5-Hydroxyquinoline-8-acetonitrile)

• Product Name: 5-Hydroxyquinoline-8-acetonitrile
• CAS No: 1261730-89-5
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4822438
• Update Time: 2025-10-22

5-Hydroxyquinoline-8-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyquinoline-8-acetonitrile

• Inchi： 1S/C11H8N2O/c12-6-5-8-3-4-10(14)9-2-1-7-13-11(8)9/h1-4,7,14H,5H2
• InChI Key： NQSAZMKZZLHLBN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CC#N)C2C1=CC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 5-Hydroxyquinoline-8-acetonitrile

5-Hydroxyquinoline-8-acetonitrile (CAS 1261730-89-5): A Versatile Building Block in Pharmaceutical and Material Sciences

5-Hydroxyquinoline-8-acetonitrile (CAS 1261730-89-5) is a high-value heterocyclic compound gaining significant attention in medicinal chemistry and advanced material research. This yellow crystalline powder with a molecular formula of C11H8N2O combines the structural advantages of both quinoline derivatives and nitrile-functionalized compounds, making it particularly valuable for drug discovery and functional material development.

The compound's unique structure features a hydroxy group at the 5-position and a cyanoethyl group at the 8-position of the quinoline core, creating multiple reactive sites for chemical modifications. Recent studies highlight its potential as a key intermediate in synthesizing novel antimicrobial agents, with particular interest in addressing antibiotic-resistant pathogens - a pressing global health concern. Researchers are exploring its derivatives for COVID-19 related drug development, leveraging the quinoline scaffold's known biological activities.

In material science applications, 5-Hydroxyquinoline-8-acetonitrile serves as a precursor for luminescent materials and organic semiconductors. Its ability to coordinate with metal ions makes it valuable for developing fluorescence sensors and OLED materials, addressing the growing demand for energy-efficient display technologies. The compound's electron-withdrawing nitrile group and electron-donating hydroxyl group create an interesting push-pull system that researchers are utilizing to tune material properties.

The synthesis of 1261730-89-5 typically involves multi-step organic reactions starting from commercially available 8-hydroxyquinoline derivatives. Current optimization efforts focus on green chemistry approaches, including catalyst recycling and solvent reduction, responding to the pharmaceutical industry's sustainability initiatives. Analytical characterization using HPLC, NMR, and mass spectrometry confirms the high purity (>98%) typically required for research applications.

Market analysis shows growing demand for 5-Hydroxyquinoline-8-acetonitrile in North America and Asia-Pacific regions, driven by pharmaceutical R&D investments and electronics material development. The compound's price stability and reliable supply chain make it attractive for industrial applications. Researchers frequently search for "quinoline nitrile derivatives biological activity" and "CAS 1261730-89-5 supplier", reflecting both academic and commercial interest.

Storage recommendations for 5-Hydroxyquinoline-8-acetonitrile include protection from light and moisture at room temperature, with standard laboratory safety precautions. The compound's stability under normal conditions contributes to its handling advantages compared to more sensitive heterocyclic intermediates. Current research trends explore its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems for sustainable chemical transformations.

Quality control specifications for CAS 1261730-89-5 typically include tests for residual solvents, heavy metals, and related substances, meeting the stringent requirements of pharmaceutical applications. The compound's structure-activity relationships continue to be investigated, particularly in designing selective enzyme inhibitors and receptor modulators. Recent patent literature reveals innovative applications in photodynamic therapy and bioimaging probes.

Future development directions for 5-Hydroxyquinoline-8-acetonitrile derivatives include exploration in neurological disorders treatment and renewable energy materials, aligning with global health and sustainability priorities. The compound's versatility ensures its continued importance in both academic research and industrial applications, with ongoing studies optimizing its synthetic routes and expanding its application portfolio across multiple scientific disciplines.